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Compound of Interest
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Cat. No.: B10775985 Get Quote

Application Notes and Protocols for HJC0152
For Researchers, Scientists, and Drug Development
Professionals
Introduction

HJC0152 is a potent and orally bioavailable small-molecule inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3).[1][2][3] As a derivative of niclosamide, HJC0152 was

developed to overcome the poor aqueous solubility and bioavailability of its parent compound,

exhibiting significantly improved properties for both in vitro and in vivo applications.[1][4][5]

HJC0152 exerts its anti-tumor effects by inhibiting the phosphorylation of STAT3 at the Tyr705

residue, which is crucial for its activation, dimerization, and nuclear translocation.[1] This

inhibition leads to the downregulation of STAT3 target genes involved in cell proliferation,

survival, and angiogenesis. These application notes provide detailed protocols for the

preparation and use of HJC0152 in preclinical research settings.
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Property Value Reference

Molecular Formula C₁₅H₁₃Cl₂N₃O₄・HCl [6]

Molecular Weight 406.64 g/mol [6]

CAS Number 1420290-99-8 [6]

Appearance Solid powder [5]

Table 2: Solubility of HJC0152

Solvent Solubility Remarks Reference

DMSO

84 - 88 mg/mL

(approx. 206 - 216

mM)

Use fresh, anhydrous

DMSO for best

results.

[2]

Water Insoluble (<1 mg/mL)

Despite improved

aqueous solubility

over niclosamide, it is

still poorly soluble in

aqueous solutions.

[6]

Ethanol Insoluble (<1 mg/mL) [6]

Table 3: Recommended Concentrations and Dosages for HJC0152

Study Type Application
Concentration/Dos
age

Reference

In Vitro

Cell-based assays

(e.g., proliferation,

apoptosis)

1 - 20 µM [3][4][7]

In Vivo
Xenograft tumor

models (mice)
2.5 - 25 mg/kg [2][3][4][5]
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Protocol 1: Preparation of HJC0152 Stock Solution for In
Vitro Studies
This protocol describes the preparation of a 10 mM stock solution of HJC0152 in DMSO.

Materials:

HJC0152 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh the desired amount of HJC0152 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.07 mg of HJC0152 (Molecular Weight: 406.64 g/mol ).

Solubilization: Add the calculated volume of anhydrous DMSO to the HJC0152 powder. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the HJC0152 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if needed.[8]

Sterilization: While not always necessary for a DMSO stock, if required, the solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 1 year).[6][8]
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Protocol 2: Preparation of HJC0152 Working Solutions
for Cell Culture
This protocol outlines the dilution of the HJC0152 stock solution for use in cell-based assays.

Materials:

10 mM HJC0152 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM HJC0152 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution,

you can add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of HJC0152 used in the experiment. This is crucial as DMSO can have

effects on cell viability and function.

Application to Cells: Add the prepared working solutions to your cell cultures and incubate for

the desired experimental duration.

Protocol 3: Preparation of HJC0152 Formulation for In
Vivo Studies
This protocol provides a common formulation for the intraperitoneal (i.p.) administration of

HJC0152 in mice.

Materials:

HJC0152 powder
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DMSO

PEG300

Tween-80

Sterile Saline or Phosphate-Buffered Saline (PBS)

Sterile tubes

Vortex mixer

Procedure:

Initial Dissolution in DMSO: Dissolve the required amount of HJC0152 in DMSO. The final

concentration of DMSO in the formulation should not exceed 10% for optimal tolerability in

animals.[8]

Formulation Preparation: A commonly used vehicle for in vivo studies consists of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline/PBS.[8] To prepare this formulation,

add the components in the following order, ensuring complete mixing after each addition:

Add the HJC0152 dissolved in DMSO.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix thoroughly.

Finally, add the saline or PBS to reach the final volume and mix until a clear solution is

obtained.

Vehicle Control: Prepare a vehicle control solution containing the same concentrations of

DMSO, PEG300, Tween-80, and saline/PBS without HJC0152.

Administration: The prepared HJC0152 formulation and vehicle control are now ready for

intraperitoneal injection into the study animals. The volume to be injected should be

calculated based on the animal's body weight and the desired dose.
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Caption: HJC0152 inhibits the STAT3 signaling pathway.
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Caption: General experimental workflow for HJC0152 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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